Cas no 88695-45-8 (Ethanimidamide, N'-(4-bromophenyl)-N,N-dimethyl-)

• Product Name: Ethanimidamide, N'-(4-bromophenyl)-N,N-dimethyl-
• CAS No: 88695-45-8
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• CID: 624295
• PubChem ID: 6427841
• Update Time: 2025-04-19

Ethanimidamide, N'-(4-bromophenyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Ethanimidamide, N'-(4-bromophenyl)-N,N-dimethyl-
• N'-(4-bromophenyl)-N,N-dimethylethanimidamide
• N'-(4-bromo-phenyl)-N,N-dimethyl-acetamidine
• (1Z)-N'-(4-bromophenyl)-N,N-dimethylethanimidamide
• DTXSID20423813
• 88695-45-8
• CBEZXVRRVZCTEF-UHFFFAOYSA-N

• Inchi： 1S/C10H13BrN2/c1-8(13(2)3)12-10-6-4-9(11)5-7-10/h4-7H,1-3H3/b12-8+
• InChI Key： CBEZXVRRVZCTEF-XYOKQWHBSA-N
• SMILES： BrC1C=CC(=CC=1)/N=C(\C)/N(C)C

Computed Properties

• Exact Mass: 240.02621g/mol
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 15.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes